ethyl 2-{2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzoate
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Overview
Description
The compound “ethyl 2-{2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzoate” is a complex organic molecule. It contains several functional groups including an ester (benzoate), an ether (phenoxy), an amide (acetamido), and a heterocyclic compound (oxadiazole). Each of these functional groups contributes to the overall properties of the molecule .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each targeting a different functional group. Without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the oxadiazole ring could potentially introduce some rigidity into the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the ester could undergo hydrolysis, the amide could participate in condensation reactions, and the oxadiazole ring might be involved in electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For instance, the presence of both polar (amide, ester) and nonpolar (methyl, phenyl) groups could impact its solubility, boiling point, and melting point .Scientific Research Applications
Antioxidant Activity
Compounds related to the 1,3,4-oxadiazole ring have been found to exhibit antioxidant activity . They can neutralize harmful free radicals in the body, potentially reducing oxidative stress and preventing diseases associated with it.
Analgesic and Anti-inflammatory Properties
1,3,4-Oxadiazole derivatives have been reported to possess analgesic and anti-inflammatory properties . This suggests potential applications in the development of new pain relief and anti-inflammatory drugs.
Antimicrobial and Antifungal Activities
These compounds have shown antimicrobial and antifungal activities . They could be used in the development of new antimicrobial and antifungal agents, contributing to the fight against drug-resistant pathogens.
Antiviral Properties
1,3,4-Oxadiazole derivatives have also demonstrated antiviral properties . This suggests potential applications in the development of antiviral drugs, which are crucial in the fight against viral diseases.
Diuretic Activity
These compounds have been found to act as diuretics . They could be used in the treatment of conditions like hypertension and edema, where reducing fluid buildup is beneficial.
Anticonvulsant and Neuroprotective Properties
1,3,4-Oxadiazole derivatives have shown anticonvulsant and neuroprotective properties . This suggests potential applications in the treatment of neurological disorders like epilepsy and neurodegenerative diseases.
Antitumor or Cytotoxic Properties
These compounds have demonstrated antitumor or cytotoxic properties . They could be used in the development of new anticancer drugs, contributing to cancer treatment strategies.
Applications in Electronics
Conjugated macrocyclic arrangements containing the 1,3,4-oxadiazole core exhibit interesting electron-transfer or luminescent properties . They are applied in the production of different types of conducting systems including laser dyes, scintillators, optical brighteners, or organic light-emitting diodes .
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a drug, it might interact with biological targets such as enzymes or receptors. The oxadiazole ring is a common motif in medicinal chemistry, often used for its ability to mimic the peptide bond .
Future Directions
properties
IUPAC Name |
ethyl 2-[[2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O5/c1-3-26-20(25)16-6-4-5-7-17(16)21-18(24)12-27-15-10-8-14(9-11-15)19-23-22-13(2)28-19/h4-11H,3,12H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKIANEKYBXMELV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)COC2=CC=C(C=C2)C3=NN=C(O3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-{2-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenoxy]acetamido}benzoate |
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